Methyl 4-(2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H21N5O4S2/c1-17(2,3)20-14(25)19-15-21-22-16(28-15)27-9-12(23)18-11-7-5-10(6-8-11)13(24)26-4/h5-8H,9H2,1-4H3,(H,18,23)(H2,19,20,21,25)
• InChI Key: LLFWVEANGDBPEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H21N5O4S2
• Molecular Weight: 423.5 g/mol
• CAS No.: 886940-52-9

Description

“Methyl 4-(2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate” is a complex organic compound. It contains several functional groups, including a thiadiazole ring, a ureido group, and a benzoate ester.

Molecular Structure Analysis

The molecular structure of a similar compound, methyl 4-((3,5-di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl)benzoate, has been studied. It’s a monoclinic crystal with a specific set of atomic coordinates.

Scientific Research Applications

Anticancer Activity

A series of novel compounds including those related to the 1,3,4-thiadiazole scaffold have been synthesized and evaluated for their anticancer activities. These compounds have shown significant activity against various cancer cell lines, demonstrating the potential of such compounds in anticancer research. For example, derivatives have shown marked anticancer activity against human colorectal carcinoma (HCT116) and human cervix carcinoma (HeLa) cell lines, highlighting the potential of these compounds in developing new anticancer drugs (Karakuş et al., 2018).

Diuretic Activity

Compounds derived from the 1,3,4-thiadiazole nucleus have been investigated for their diuretic activity. These studies have found that such compounds can increase urinary excretion of both water and electrolytes, indicating their potential as diuretic agents. Specifically, 5-methyl-substituted derivatives of 1,3,4-thiadiazoles exhibited significant diuretic activity, suggesting their application in treating conditions requiring diuresis (Ergena et al., 2022).

Antimicrobial Properties

The antimicrobial properties of compounds containing the 1,3,4-thiadiazole unit have also been explored. For instance, benzoxazole derivatives with 1,3,4-thiadiazole moieties have shown broad-spectrum activity against both Gram-positive and Gram-negative bacteria as well as yeasts. Such compounds have been identified as potential leads for developing new antimicrobial drugs, capable of combating various bacterial and fungal infections (Mary et al., 2017).